2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(3-bromophenyl)-4-[(2-fluorophenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C16H9BrFNO2/c17-12-6-3-5-11(8-12)15-19-14(16(20)21-15)9-10-4-1-2-7-13(10)18/h1-9H/b14-9-
• InChI Key: HDFNXIFKJQUGJQ-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)OC(=N2)C3=CC(=CC=C3)Br)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\2/C(=O)OC(=N2)C3=CC(=CC=C3)Br)F
• Molecular Formula: C16H9BrFNO2
• Molecular Weight: 346.15 g/mol

Description

2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one, also known as BFBO, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in the body. 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one has also been found to bind to the dopamine D2 receptor, which is involved in the regulation of movement, mood, and motivation.
Biochemical and Physiological Effects:
2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one has been found to have several biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of neurotransmitter levels. 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one has been shown to inhibit the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. This inhibition is believed to be due to the induction of apoptosis, which is a programmed cell death process. 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one has also been found to modulate the levels of neurotransmitters, including acetylcholine, dopamine, and serotonin, which can have significant effects on cognitive function and behavior.

Advantages and Limitations for Lab Experiments

2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one has several advantages for use in lab experiments, including its high purity, stability, and solubility in various solvents. However, 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for the research and development of 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one, including the optimization of its synthesis method, the exploration of its potential as a drug candidate for the treatment of various diseases, and the development of novel materials based on 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one. Additionally, further studies are needed to fully understand the mechanism of action of 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one and its potential applications in various scientific research fields.
In conclusion, 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one is a synthetic compound with significant potential for use in various scientific research fields. Its synthesis method is simple and efficient, and it has been found to have potential applications in medicinal chemistry, pharmacology, and material science. Further research is needed to fully understand the mechanism of action of 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one and its potential applications, but its unique properties make it a promising candidate for future research and development.

Synthesis Methods

2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one can be synthesized using a simple and efficient method that involves the reaction of 2-(3-bromophenyl)acetic acid with 2-fluorobenzaldehyde in the presence of a base. The resulting product is then cyclized using oxalyl chloride and a tertiary amine to yield 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one. This method has been optimized to produce high yields of 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one with high purity.

Scientific Research Applications

2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one has been found to have potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one has been shown to have anticancer, antitumor, and antimicrobial properties. In pharmacology, 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one has been found to have potential as a drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. In material science, 2-(3-bromophenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one has been used as a building block for the synthesis of novel materials with unique properties.